N-(3-chloro-2-methylphenyl)-4-nitrobenzamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C14H11ClN2O3/c1-9-12(15)3-2-4-13(9)16-14(18)10-5-7-11(8-6-10)17(19)20/h2-8H,1H3,(H,16,18)
• InChI Key: OZWIWRJYNXKEBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H11ClN2O3
• Molecular Weight: 290.70 g/mol

Description

N-(3-chloro-2-methylphenyl)-4-nitrobenzamide, also known as NM-4, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of organic compounds called benzamides, which are known to have various biological activities.

Scientific Research Applications

Antibacterial Activity

. This suggests potential applications in the development of new antibacterial agents.

Urease Inhibition

. .

Drug Development

. . This suggests potential applications in the development of new drugs.

Mechanism of Action

Mode of Action

The exact mode of action of NSC164555 is not fully understood. It is likely that the compound interacts with its targets in a way that alters their function, leading to changes in cellular processes. The presence of the nitrobenzamide group suggests potential interactions with proteins or enzymes that could influence cellular signaling pathways .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of NSC164555 are not well-studied. As with many compounds, factors such as solubility, stability, and molecular size will influence its bioavailability. Further pharmacokinetic studies are needed to understand how NSC164555 is absorbed, distributed, metabolized, and excreted in the body .

Result of Action

The molecular and cellular effects of NSC164555’s action are not well-documented. Based on its chemical structure, it may have potential effects on cellular signaling, enzyme activity, or protein function. These effects would depend on the specific targets of the compound, which are currently unknown .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of NSC164555. These factors can affect the compound’s structure, its interaction with targets, and its overall biological activity .